(R)-6-(4-methyl-1,1-dioxido-1,2,6-thiadiazinan-2-yl)isoquinoline-1-carbonitrile

• IUPAC Name: 6-[(4R)-4-methyl-1,1-dioxo-1,2,6-thiadiazinan-2-yl]isoquinoline-1-carbonitrile
• InChI: InChI=1S/C14H14N4O2S/c1-10-8-17-21(19,20)18(9-10)12-2-3-13-11(6-12)4-5-16-14(13)7-15/h2-6,10,17H,8-9H2,1H3/t10-/m1/s1
• InChI Key: ZKAVFOXYJCREBQ-SNVBAGLBSA-N
• Canonical SMILES: CC1CNS(=O)(=O)N(C1)C2=CC3=C(C=C2)C(=NC=C3)C#N
• Isomeric SMILES: C[C@@H]1CNS(=O)(=O)N(C1)C2=CC3=C(C=C2)C(=NC=C3)C#N
• Molecular Formula: C14H14N4O2S
• Molecular Weight: 302.35 g/mol
• CAS RN: 1612755-71-1

Description

PF-06260414 is a selective androgen receptor modulator, or SARM, which is developed to treat muscle weakening. Testosterone’s anabolic properties help develop muscle mass, and its androgenic activity is associated with reproduction. Improving muscle mass would improve quality of life and may even prolong survival in certain patient populations.

Scientific Research Applications

Selective Androgen Receptor Modulator

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Treatment for Muscle Weakening

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Treatment for Sarcopenia

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Anabolic Activity

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Pharmacokinetics and Pharmacodynamics

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Safety and Tolerability

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Q & A

Q1: What is the primary mechanism of action of (R)-6-(4-methyl-1,1-dioxido-1,2,6-thiadiazinan-2-yl)isoquinoline-1-carbonitrile (PF-06260414)?

A: (R)-6-(4-methyl-1,1-dioxido-1,2,6-thiadiazinan-2-yl)isoquinoline-1-carbonitrile (PF-06260414) functions as a selective androgen receptor modulator (SARM). While the precise downstream effects haven't been extensively studied in the provided research, SARMs generally exert their effects by binding to androgen receptors. This binding can either activate or block the receptor's activity, influencing gene expression and protein synthesis. [, , , ]

Q2: How stable is PF-06260414 in storage, and what are the implications for its use in research and testing?

A: Research indicates that PF-06260414 may exhibit instability when stored in standard stock solutions at -20°C. It is recommended to store this compound at lower temperatures, such as -80°C, to maintain its integrity over extended periods. [] This instability has significant implications for researchers developing analytical methods for detecting PF-06260414 residues. Accurate quantification relies on the compound's stability in both reference solutions and biological samples. []

Q3: How is PF-06260414 metabolized in horses, and what are the implications for doping control?

A: A study utilizing equine liver microsomes identified five metabolites of PF-06260414. [] This metabolic profile, observed for the first time in this research, is crucial for doping control efforts in equestrian sports. Understanding the metabolic breakdown products allows for the development of targeted detection methods, ensuring the integrity of competitions. []

Q4: What analytical techniques are primarily used to study PF-06260414?

A: Mass spectrometry plays a crucial role in characterizing and analyzing PF-06260414. Specifically, electron ionization and electrospray ionization/collision-induced dissociation coupled with high-resolution mass spectrometry have been employed to elucidate the compound's fragmentation patterns and identify characteristic precursor-product ion relationships. [] This information is essential for developing sensitive and selective analytical methods for detecting PF-06260414 in various matrices. []

Q5: Beyond its potential for misuse in athletics, are there other areas where understanding the distribution and use of PF-06260414 is important?

A: Yes, research suggests a potential interest in PF-06260414 within certain geographical areas, particularly those near military installations. [] While the reasons behind this interest require further investigation, it highlights the importance of monitoring trends in the use of such compounds. Understanding the reasons behind localized interest in specific SARMs can aid in developing targeted awareness campaigns and informing public health initiatives. []